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Compound of Interest

Compound Name: Carlina oxide

Cat. No.: B125604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Carlina
oxide, a naturally occurring polyacetylene with significant biological activities. The information

presented herein is intended to support research and development efforts in fields such as

medicinal chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties
Carlina oxide, chemically known as 2-(3-phenylprop-1-yn-1-yl)furan, is a polyacetylene found

in the essential oil of Carlina acaulis. Its chemical structure is characterized by a furan ring

linked to a phenylpropyl group via an acetylene bond.

Molecular Formula: C₁₃H₁₀O

Molecular Weight: 182.22 g/mol

Spectroscopic Data
The following sections present the available spectroscopic data for Carlina oxide, including

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This

information is crucial for the identification, characterization, and purity assessment of the

compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic

molecules. The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for

Carlina oxide.

Table 1: ¹³C NMR Spectroscopic Data of Carlina Oxide

Atom Chemical Shift (δ) ppm

CH 126.7

Phenyl (2C) 127.9

Phenyl (2C) 128.6

C 135.9

C 137.3

CH 142.9

Note: A complete, assigned ¹H NMR and detailed ¹³C NMR data set with coupling constants is

not consistently available across public sources. The data presented is a compilation from

available literature.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.

Table 2: IR Spectroscopic Data of Carlina Oxide

Wavenumber (cm⁻¹) Assignment

3086 C-H Aromatic stretching

2216 C≡C Acetylenic stretching

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound.

Table 3: Mass Spectrometry Data of Carlina Oxide

m/z Interpretation

183.07 [M+H]⁺

Note: Detailed fragmentation analysis of Carlina oxide is not extensively reported in the

available literature.

Experimental Protocols
The spectroscopic data presented in this guide were obtained using standard analytical

techniques. The general methodologies are outlined below.

NMR Spectroscopy
¹H and ¹³C NMR spectra are typically acquired on a Bruker Avance 400 Ultrashield

spectrometer. The sample is dissolved in a suitable deuterated solvent, such as chloroform-d

(CDCl₃), and tetramethylsilane (TMS) is used as an internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS analysis is often performed using a Hewlett-Packard GC/MS 6890N system operating

in electron ionization (EI) mode at 70 eV. This technique allows for the separation of

components in a mixture followed by their mass analysis.

Signaling Pathway
Recent studies have begun to elucidate the mechanism of action of Carlina oxide, particularly

its effects on cancer cell lines. Research has indicated that Carlina oxide can modulate key

signaling pathways involved in cell proliferation and survival.[1]

One study demonstrated that Carlina oxide leads to a decrease in the expression of AKT and

extracellular signal-regulated kinase 1/2 (ERK1/2).[1] These kinases are crucial components of

signaling cascades that promote cell growth, survival, and differentiation. The downregulation
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of AKT and ERK1/2 by Carlina oxide suggests a potential mechanism for its observed

cytotoxic and pro-apoptotic effects.
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Carlina oxide inhibits the AKT and ERK1/2 signaling pathways.

Conclusion
This technical guide provides a summary of the currently available spectroscopic data for

Carlina oxide and initial insights into its mechanism of action. The presented data serves as a

valuable resource for researchers engaged in the study and development of this promising

natural product. Further investigations are warranted to fully characterize its spectroscopic

properties and to further elucidate its biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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